2,4-Difluoro-1-(3-fluorophenyl)benzene

• CAS RN: 5400-61-3
• Molecular Formula: C12H7F3
• Molecular Weight: 208.18 g/mol
• IUPAC Name: 2,4-difluoro-1-(3-fluorophenyl)benzene
• InChI: InChI=1S/C12H7F3/c13-9-3-1-2-8(6-9)11-5-4-10(14)7-12(11)15/h1-7H
• InChI Key: YDGCZUSNRZRUMV-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)C2=C(C=C(C=C2)F)F

Description

Fluorinated benzenes, like the one you’re asking about, are often used in the development of pharmaceuticals, agrochemicals, and polymers due to their unique properties. They can also serve as intermediates in various chemical reactions.

Molecular Structure Analysis

The molecular structure of fluorinated benzenes typically consists of a benzene ring with one or more fluorine atoms attached. The exact structure would depend on the positions of the fluorine atoms on the benzene ring.

Chemical Reactions Analysis

Fluorinated benzenes can participate in a variety of chemical reactions. For example, they can undergo nucleophilic aromatic substitution reactions. They can also react with amines to form dinitrophenyl-amino acids.

Physical And Chemical Properties Analysis

Fluorinated benzenes generally have low boiling points and are often liquids at room temperature. They are typically insoluble in water.

Mechanism of Action

The mechanism of action of a chemical compound largely depends on its intended use. For instance, if it’s used as a drug, the mechanism of action would involve its interaction with biological targets in the body.

Safety and Hazards

Fluorinated benzenes can be hazardous. They are often flammable and can cause skin and eye irritation. They may also be toxic if swallowed, in contact with skin, or if inhaled.